Cas no 1806849-72-8 (2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride)

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride structure
1806849-72-8 structure
Product Name:2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride
CAS No:1806849-72-8
MF:C8H3BrClNO3S
MW:308.53631901741
CID:4973253
Update Time:2023-08-24

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride
    • Inchi: 1S/C8H3BrClNO3S/c9-8-6(3-11)1-5(4-12)2-7(8)15(10,13)14/h1-2,4H
    • InChI Key: LNFVSYUADHGVSE-UHFFFAOYSA-N
    • SMILES: BrC1=C(C#N)C=C(C=O)C=C1S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 306.87055 g/mol
  • Monoisotopic Mass: 306.87055 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 83.4
  • Molecular Weight: 308.54

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride Pricemore >>

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